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Compound of Interest

Compound Name: Nor Propranolol-d7 Hydrochloride

Cat. No.: B587504

In-Depth Technical Safety Guide: Nor
Propranolol-d7 Hydrochloride

Disclaimer: A specific Safety Data Sheet (SDS) for Nor Propranolol-d7 Hydrochloride was
not publicly available at the time of this writing. The following information is compiled and
extrapolated from the Safety Data Sheets of the closely related compounds, Propranolol
Hydrochloride and (x)-Propranolol-d7. Researchers, scientists, and drug development
professionals should use this information as a guide and are advised to obtain a compound-
specific SDS from their supplier.

Substance Identification and Hazard Classification

Nor Propranolol-d7 Hydrochloride is the deuterated form of Nor Propranolol Hydrochloride, a
metabolite of Propranolol. It is intended for laboratory and research use. Based on the
available data for related compounds, it should be handled as a substance with potential health
hazards.

Chemical Identity:
e Synonyms: 1-amino-3-(naphthalen-1-yloxy)propan-1,1,2,3,3-d5-2-ol hydrochloride[1]
e Molecular Formula: C13H10DsNO2 - HCI[1]

e CAS Number: 1246819-85-1[1]
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Hazard Classification: The primary hazards associated with the parent compound, Propranolol

Hydrochloride, and its deuterated analog are summarized below.

Hazard Class Category Hazard Statement
. H302: Harmful if swallowed.[2]
Acute Toxicity, Oral 4
[31[41[5]1[6]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin.[4][5]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[4][5]
. . H360: May damage fertility or
Reproductive Toxicity 1A

the unborn child.[3][4][5]

Effects on or via lactation -

H362: May cause harm to
breast-fed children.[3][4][5]

Skin Sensitization 1

H317: May cause an allergic

skin reaction.[5]

Chronic Aquatic Toxicity 2

H411: Toxic to aquatic life with
long lasting effects.[3][4][5]

Physical and Chemical Properties

Limited specific data for Nor Propranolol-d7 Hydrochloride is available. The following table

includes data for Propranolol Hydrochloride.

Property

Value

Physical State

Solid, Crystal - Powder

Color White - AlImost white
Melting Point 166°C
Solubility Soluble in Water
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Toxicological Data

The following toxicological data is for Propranolol Hydrochloride. Due to the structural similarity,
a comparable toxicological profile for Nor Propranolol-d7 Hydrochloride can be anticipated.

Test Species Route Value

LD50 Rat Intraperitoneal 75 mg/kg

150 mg/kg (8-18 days

pregnant)

TDLo Rat Oral

LD50: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of a test population.
TDLo: Lowest Published Toxic Dose. The lowest dose of a substance reported to have any
toxic effect.

Experimental Protocols

Detailed experimental protocols for the toxicological data cited in the Safety Data Sheets are
not provided within the SDS documents themselves. For researchers requiring this level of
detall, it is recommended to consult the original toxicological studies or contact the chemical
supplier for further information. The RTECS (Registry of Toxic Effects of Chemical Substances)
number for Propranolol Hydrochloride is UB7525000, which can be used to find relevant
toxicological studies.

Safety and Handling

Personal Protective Equipment (PPE):

Respiratory Protection: Dust respirator

Hand Protection: Protective gloves

Eye Protection: Safety glasses or face shield

Skin and Body Protection: Protective clothing and boots

Engineering Controls:
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+ Use in a well-ventilated area, preferably with a local exhaust system.[2]
« Install safety showers and eye wash stations.

Handling and Storage:

Avoid contact with skin and eyes.[2]

Avoid formation of dust and aerosols.[2]

Do not eat, drink, or smoke when using this product.[6]

Store in a tightly closed container in a dry and well-ventilated place.[6]

The substance is hygroscopic and should be stored under an inert gas.[2]

First-Aid Measures

The following diagram outlines the recommended first-aid procedures in case of exposure.

Exposure to Nor Propranolol-d7 Hydrochloride

/ Ro;v(es of E{iposure \

Inhalation Ingestion Skin Contact Eye Contact

/ / \ AN
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Seek Immediate Medical Attention
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Caption: First-aid procedures for exposure to Nor Propranolol-d7 Hydrochloride.

Logical Relationships in Hazard Communication

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a logical framework for communicating hazards. The following diagram illustrates the
relationship between the hazard classification of Propranolol and the corresponding safety
measures.
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Caption: Logical flow from hazard identification to safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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